ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate

• IUPAC Name: ethyl 2-[1-[[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]amino]cyclohexyl]acetate
• InChI: InChI=1S/C21H29FN2O3/c1-2-27-19(25)15-21(12-4-3-5-13-21)23-20(26)24-14-6-7-18(24)16-8-10-17(22)11-9-16/h8-11,18H,2-7,12-15H2,1H3,(H,23,26)
• InChI Key: OZSLLFQQFCUFAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCCCC1)NC(=O)N2CCCC2C3=CC=C(C=C3)F
• Molecular Formula: C21H29FN2O3
• Molecular Weight: 376.5 g/mol

Description

Ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate, also known as CT-3, is a synthetic compound that belongs to the family of cannabinoids. CT-3 has been studied for its potential therapeutic effects, particularly in the treatment of pain and inflammation.

Mechanism of Action

The exact mechanism of action of ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate is not fully understood. However, it has been suggested that it may act on the endocannabinoid system, which is involved in the regulation of pain, inflammation, and other physiological processes. This compound may also act on other pathways in the body, such as the immune system and the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anti-tumor effects in vitro and in vivo. This compound may have other effects on the body, such as modulating the immune system and affecting neurotransmitter release.

Advantages and Limitations for Lab Experiments

One advantage of ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate is that it is a synthetic compound, which allows for greater control over its properties and purity. However, this compound is relatively new and has not been extensively studied, which means that its effects and potential side effects are not well understood. Additionally, this compound may be difficult to obtain and may be expensive, which could limit its use in lab experiments.

Future Directions

There are several potential future directions for research on ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate. One area of interest is its potential use in the treatment of pain and inflammation, particularly in conditions such as arthritis and neuropathic pain. Another area of interest is its potential use in the treatment of cancer, as it has been shown to have anti-tumor effects. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential effects on the body.

Synthesis Methods

The synthesis of ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate involves the reaction of cyclohexanone with 4-fluorophenylacetonitrile to produce 1-(4-fluorophenyl)-2-cyclohexylideneaminopropan-1-one. This compound is then reacted with pyrrolidine to produce 1-(4-fluorophenyl)-2-(1-pyrrolidinyl)-1-propanone. The final step involves the reaction of this compound with ethyl acetate to produce this compound.

Scientific Research Applications

Ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate has been studied for its potential therapeutic effects, particularly in the treatment of pain and inflammation. It has been shown to have anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of conditions such as arthritis and neuropathic pain. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to have anti-tumor effects.